Cas no 1147516-50-4 (N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine)

• Product Name: N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine
• CAS No: 1147516-50-4
• MF: C₁₄H₁₄N₆O₂
• MW: 298.299961566925
• CID: 6211484
• PubChem ID: 40010109
• Update Time: 2025-06-30

N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine
• 2-N-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine
• 1147516-50-4
• Z324800960
• AKOS024255536
• F6142-0130
• VU0533308-1
• N2-(2-(1H-indol-3-yl)ethyl)-5-nitropyrimidine-2,4-diamine

• Inchi： 1S/C14H14N6O2/c15-13-12(20(21)22)8-18-14(19-13)16-6-5-9-7-17-11-4-2-1-3-10(9)11/h1-4,7-8,17H,5-6H2,(H3,15,16,18,19)
• InChI Key： RKUFFHPGXWJMOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(=NC=1N)NCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 298.11782371g/mol
• Monoisotopic Mass: 298.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Additional information on N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine

Comprehensive Overview of N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine (CAS No. 1147516-50-4)

The compound N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine (CAS No. 1147516-50-4) is a specialized nitropyrimidine derivative with a unique molecular structure that combines an indole moiety and a nitropyrimidine scaffold. This structural configuration has garnered significant interest in pharmaceutical and biochemical research due to its potential applications in targeted drug design and enzyme inhibition. The presence of both indole and nitropyrimidine groups in its architecture makes it a versatile candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent studies have highlighted the growing demand for small-molecule inhibitors in therapeutic areas such as oncology and neurodegenerative diseases. The N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine structure aligns with this trend, as its nitro group and indole ring are known to interact with biological targets like kinases and receptors. Researchers are particularly interested in its potential role as a precursor for developing selective inhibitors, given its ability to modulate protein-protein interactions. This has led to increased searches for terms like "nitropyrimidine-based therapeutics" and "indole derivatives in drug discovery" across scientific databases.

From a synthetic chemistry perspective, the compound's CAS No. 1147516-50-4 serves as a critical identifier for researchers investigating heterocyclic compound libraries. Its synthesis typically involves multi-step reactions, including nucleophilic substitution and reductive amination, which are topics frequently queried in organic chemistry forums. The 5-nitropyrimidine core also offers opportunities for further functionalization, making it a valuable intermediate in combinatorial chemistry workflows. Laboratories focusing on high-throughput screening often include this compound in their molecular diversity sets due to its balanced lipophilicity and hydrogen-bonding capacity.

In the context of computational chemistry, N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine has been subject to molecular docking studies to predict its binding affinity with various biological targets. The indole-ethyl linker in its structure provides conformational flexibility, a feature highly searched in relation to "drug-like properties optimization." Additionally, its nitro group contributes to electron-withdrawing effects, influencing its redox potential—a property increasingly investigated for pro-drug development strategies. These characteristics have positioned the compound as a subject in publications discussing fragment-based drug design.

The analytical characterization of CAS No. 1147516-50-4 employs advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are common search terms among analytical chemists. Its distinct UV-Vis absorption profile, attributed to the conjugated nitropyrimidine-indole system, makes it detectable at low concentrations—an advantage for bioavailability studies. Furthermore, the compound's stability under various pH conditions has been explored in pharmacokinetic simulations, addressing frequent queries about "small-molecule stability in drug formulation."

Emerging trends in precision medicine have amplified interest in N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine as a potential scaffold for personalized therapeutics. Its modular structure allows for targeted modifications to enhance tissue specificity—a hot topic in drug delivery research. The scientific community has also noted its relevance in chemical biology probes, particularly in studies investigating signal transduction pathways. These applications correlate with rising search volumes for "indole-containing bioactive molecules" and "nitropyrimidines in target identification."

In summary, N2-[2-(1H-indol-3-yl)ethyl]-5-nitropyrimidine-2,4-diamine (CAS No. 1147516-50-4) represents a multifaceted compound bridging medicinal chemistry, chemical biology, and materials science. Its structural features and adaptable properties continue to inspire research across disciplines, addressing contemporary challenges in rational drug design and molecular recognition. As the demand for innovative heterocycles grows, this compound remains a focal point in both academic and industrial settings, evidenced by its persistent appearance in patent literature and drug discovery pipelines.